Cas no 296790-56-2 (3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid)

3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid structure
296790-56-2 structure
Product Name:3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
CAS No:296790-56-2
MF:C16H12N2O3
MW:280.27808380127
CID:1085464
Update Time:2025-04-20

3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
    • benzoic acid, 3-(4-methyl-1-oxo-2(1H)-phthalazinyl)-
    • 3-(4-methyl-1-oxophthalazin-2-yl)benzoic acid
    • Inchi: 1S/C16H12N2O3/c1-10-13-7-2-3-8-14(13)15(19)18(17-10)12-6-4-5-11(9-12)16(20)21/h2-9H,1H3,(H,20,21)
    • InChI Key: WEOHRRADPCYDSW-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C)=NN1C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 280.08486
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 69.97

3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A468802-1g
3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
296790-56-2 95+%
1g
$69.0 2024-07-19
TRC
B500315-10mg
3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic Acid
296790-56-2
10mg
$ 50.00 2022-06-07
TRC
B500315-50mg
3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic Acid
296790-56-2
50mg
$ 65.00 2022-06-07
TRC
B500315-100mg
3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic Acid
296790-56-2
100mg
$ 80.00 2022-06-07
Chemenu
CM305248-1g
3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
296790-56-2 95%
1g
$*** 2023-03-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1406653-1g
3-(4-Methyl-1-oxophthalazin-2(1H)-yl)benzoic acid
296790-56-2 95+%
1g
¥1050.00 2024-08-03
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen